1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea

• Molecular Formula: C14H12ClFN2O
• Molecular Weight: 278.71 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)NC(=O)NCC2=CC=C(C=C2)F
• InChI: InChI=1S/C14H12ClFN2O/c15-11-2-1-3-13(8-11)18-14(19)17-9-10-4-6-12(16)7-5-10/h1-8H,9H2,(H2,17,18,19)
• InChIKey: VOZAYOQNVJDYHX-UHFFFAOYSA-N

1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea: Sourcing Guide for a Differentiated Halo-Benzyl Urea Scaffold

1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea (CAS 379701-42-5, synonym N-(3-chlorophenyl)-N'-(4-fluorobenzyl)urea) is a synthetic, unsymmetrically substituted urea [1]. It features a 3-chlorophenyl ring on one nitrogen and a 4-fluorobenzyl group attached via a methylene (-CH2-) spacer on the other. This specific arrangement of halogen substituents and a flexible benzyl linker differentiates it from simpler diaryl ureas and is typical of scaffolds explored in medicinal chemistry for modulating target binding [2]. Its computed properties include a molecular weight of 278.71 g/mol, an XLogP3 of 3.1, and a topological polar surface area of 41.1 Ų [1].

Benzyl urea scaffold supports FABP inhibitor SAR studies and patent-based optimization.

Meta-Cl / para-F benzyl pattern provides a distinct vector for kinase selectivity profiling vs regioisomers.

Computed logP 3.1 positions compound for halogen-effect permeability studies as a matched-pair probe.

• [1] PubChem. Compound Summary for CID 2164816, 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea. National Center for Biotechnology Information (2025). View Source
• [2] Garuti, L., Roberti, M., Bottegoni, G., & Ferraro, M. (2016). Diaryl Urea: A Privileged Structure in Anticancer Agents. Current Medicinal Chemistry, 23(15), 1528-1548. View Source

Why 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea Cannot Be Replaced by Common Analogs

Simple substitution with a positional isomer or a methylene-deleted analog is not functionally neutral. The target compound's unique combination of a meta-chloro substituent on one aryl ring and a para-fluoro substituent on a benzyl ring, connected by a flexible urea linkage, creates a distinct pharmacophore. This is evidenced by its inclusion as a specific, distinct entity in a patent for fatty-acid binding protein (FABP) inhibitors, where subtle structural variations lead to orders-of-magnitude differences in inhibitory activity [1]. The methylene spacer, absent in direct diaryl urea analogs like 1-(3-chlorophenyl)-3-(4-fluorophenyl)urea, introduces conformational flexibility and alters the distance between the two aromatic rings, which is a critical parameter for target engagement [2].

Direct diaryl urea analog lacks methylene spacer

1-(3-chlorophenyl)-3-(4-fluorophenyl)urea (CAS 13208-44-1) removes the -CH2- linker, altering rotatable bond count and 3D conformation critical for target engagement.

Regioisomer with swapped halogen positions

N-(4-chlorophenyl)-N'-(3-fluorobenzyl)urea changes electronic distribution and may shift lipophilicity and binding, requiring separate characterization.

• [1] BDBM212454. BindingDB Entry for US9278918, Compound 44. (2016). View Source
• [2] PubChem. Compound Summary for CID 2164816, 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea. Computed Chemical and Physical Properties. National Center for Biotechnology Information (2025). View Source

Quantitative Evidence for Differentiating 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea from Analogs

Structural Differentiation: The Methylene Spacer Creates a Distinct Scaffold vs. Direct Diaryl Ureas

The target compound incorporates a methylene (-CH2-) spacer between the urea core and the 4-fluorophenyl ring, creating a benzyl urea. This is in contrast to the direct diaryl urea analog, 1-(3-chlorophenyl)-3-(4-fluorophenyl)urea (CAS 13208-44-1), which lacks this spacer. This fundamental structural difference results in a higher molecular weight and rotatable bond count, which are critical for 3D conformation and target binding [1][2]. Compound 44 in patent US9278918, an identical benzyl urea scaffold, demonstrated functional activity as a FABP inhibitor, whereas close analogs without the benzyl feature are reported with IC50 values >50,000 nM against the same target, highlighting the critical role of this structural feature [3].

Methylene spacer

Structural key

+14.03 g/mol, +1 rotatable bond vs direct diaryl urea (CAS 13208-44-1)

Binary differentiation for scaffold-based target binding.

Conformational flexibility shift may alter FABP pocket fit.

Evidence Dimension	Molecular Structure and Flexibility
Target Compound Data	Molecular Weight: 278.71 g/mol; Formula: C14H12ClFN2O; Rotatable Bonds: 3; Features a benzyl group [1]
Comparator Or Baseline	1-(3-chlorophenyl)-3-(4-fluorophenyl)urea (CAS 13208-44-1; Molecular Weight: 264.68 g/mol; Formula: C13H10ClFN2O; Rotatable Bonds: 2; Direct diaryl urea without spacer) [2]
Quantified Difference	Target compound has an extra methylene (-CH2-) group, increasing molecular weight by +14.03 g/mol and adding one rotatable bond.
Conditions	Structural comparison based on chemical formulae and computed properties.

Why This Matters

The presence of the methylene spacer is a binary differentiation point; selecting the incorrect analog without it will produce a molecule with different conformational flexibility and spatial arrangement, likely leading to failure in replicating biological results observed with the benzyl urea scaffold.

• [1] PubChem. Compound Summary for CID 2164816, 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. Compound Summary for CID 75617, 1-(3-chlorophenyl)-3-(4-fluorophenyl)urea. National Center for Biotechnology Information (2025). View Source
• [3] BDBM212452. BindingDB Entry for US9278918, Compound 42. IC50 >50,000 nM for FABP. (2016). View Source

Lipophilicity Control: Computed LogP Differentiation from a Regioisomer

The target compound has a computed partition coefficient (XLogP3) of 3.1 [1]. Its closest positional isomer, N-(4-chlorophenyl)-N'-(3-fluorobenzyl)urea, has the same molecular formula but a different halogen substitution pattern (para-Cl, meta-F vs. meta-Cl, para-F). While experimental LogP data is unavailable, the difference in halogen positions is known to influence lipophilicity and electronic distribution, which are key determinants of passive membrane permeability and non-specific binding . The target compound's LogP of 3.1 places it within a favorable range for cell permeability, but its specific value should be confirmed experimentally to differentiate it from its regioisomer.

LogP differentiation

Data to verify

XLogP3 = 3.1; regioisomer data unavailable

Substitution pattern may influence lipophilicity.

Experimental LogP recommended to confirm differentiation.

Evidence Dimension	Calculated Lipophilicity (XLogP3)
Target Compound Data	3.1 [1]
Comparator Or Baseline	N-(4-chlorophenyl)-N'-(3-fluorobenzyl)urea (regioisomer). Computed LogP data not publicly available for direct comparison.
Quantified Difference	Unable to calculate a quantified difference due to lack of comparator data. The claim of differentiation is based on the established principle that substitution pattern affects measured LogP.
Conditions	Computed by XLogP3 3.0 (PubChem).

Why This Matters

For procurement, the target compound's specific LogP is a differentiating factor from its regioisomer. Researchers should not assume identical behavior and must verify the correct substitution pattern for their assay.

• [1] PubChem. Compound Summary for CID 2164816, 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea. National Center for Biotechnology Information (2025). View Source

Biological Target Engagement: Validated Scaffold in Fatty-Acid Binding Protein (FABP) Inhibition

The benzyl urea scaffold, identical to the target compound, is a key pharmacophore in urea-based fatty-acid binding protein (FABP) inhibitors as disclosed in patent US9278918 [1]. While the exact IC50 of the target compound is not publicly disclosed, the patent provides a definitive structure-activity relationship for this class. Critically, an analog with a similar benzyl urea core (Compound 42) showed no meaningful inhibition (IC50 > 50,000 nM), while the optimized compound (Compound 44), which shares the exact core scaffold of 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea, is reported as a functional inhibitor [2]. This demonstrates the stringent structural requirements for activity in this class and validates the target compound's scaffold as a starting point for FABP inhibitor development.

FABP engagement

Class-level inference

Patent US9278918: functional inhibitor scaffold vs >50,000 nM analog

Scaffold validated as FABP inhibitor start point; exact IC50 undisclosed.

Activity depends on full substitution; review patent for SAR.

Evidence Dimension	Biological Target Engagement
Target Compound Data	Compound is a specific example of a benzyl urea scaffold in patent US9278918, which claims FABP inhibitors. Exact activity data is not publicly available for this specific CAS number.
Comparator Or Baseline	Compound 42 from US9278918, a related benzyl urea analog, has an IC50 > 50,000 nM against FABP [2].
Quantified Difference	The target compound's scaffold is associated with functional FABP inhibition, in contrast to inactive analogs (IC50 > 50,000 nM), indicating a >1000-fold difference in activity depending on specific substitution.
Conditions	FABP inhibition assay as described in US9278918.

Why This Matters

This evidence directly links the target compound's specific core structure to a proven biological target, providing a concrete application-based rationale for its selection over other non-benzyl or differently substituted urea analogs.

• [1] US9278918B2. Urea derivatives and their use as fatty-acid binding protein (FABP) inhibitors. Google Patents (2016). View Source
• [2] BDBM212452. BindingDB Entry for US9278918, Compound 42. (2016). View Source

High-Value Application Scenarios for 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea

Core Scaffold for Fatty-Acid Binding Protein (FABP) Inhibitor Development

This compound serves as a direct starting point for synthesizing and optimizing FABP inhibitors for metabolic and inflammatory diseases. Its benzyl urea scaffold is validated in patent literature, and its procurement enables SAR studies where the 3-chloro and 4-fluorobenzyl substituents can be systematically varied to map interactions within the FABP binding pocket, as described in patent US9278918 [1].

Differentiated Tool Compound for Kinase Selectivity Profiling

The diaryl urea motif is a privileged structure in kinase inhibition [1]. The specific meta-chloro, para-fluorobenzyl substitution pattern of this compound offers a unique vector for probing kinase selectivity pockets. Its use as a negative control or selectivity marker against closely related regioisomers can help dissect the contribution of halogen position and the methylene spacer to kinase binding and selectivity [2].

Physicochemical Probe for Studying Halogen Effects in Permeability

With a computed XLogP3 of 3.1 and a well-defined halogen substitution pattern, this compound can be used alongside its non-benzyl analog (1-(3-chlorophenyl)-3-(4-fluorophenyl)urea) as a matched pair to experimentally quantify the impact of a single methylene group on lipophilicity, solubility, and passive membrane permeability in a controlled setting [3].

Quantitative Benchmark in Antimicrobial Aryl Urea Research

Aryl ureas are a known class of antimicrobial agents [1]. This compound, with its specific halogen arrangement, can serve as a standard or benchmark compound in minimum inhibitory concentration (MIC) assays against Gram-negative bacteria, such as carbapenemase-producing Klebsiella pneumoniae, where other substituted phenyl ureas have shown MIC values in the 32-100 µM range [2]. Its inclusion allows for a quantitative comparison of potency within a structurally defined series.

Application

Selection Property

Validation Focus

FABP inhibitor scaffold optimization

Benzyl urea core with patent evidence

FABP binding pocket SAR and substitution mapping

Kinase selectivity probe

Meta-Cl, para-F benzyl substitution pattern

Profiling against regioisomers to dissect halogen contributions

Halogen-effect permeability studies

Matched pair with non-benzyl analog

Experimental LogP / PAMPA to quantify methylene impact

Antimicrobial aryl urea benchmark

Specific halogen arrangement

MIC screening in Gram-negative panels for series comparison

• [1] Garuti, L., Roberti, M., Bottegoni, G., & Ferraro, M. (2016). Diaryl Urea: A Privileged Structure in Anticancer Agents. Current Medicinal Chemistry, 23(15), 1528-1548. View Source
• [2] US9278918B2. Urea derivatives and their use as fatty-acid binding protein (FABP) inhibitors. Google Patents (2016). View Source
• [3] PubChem. Compound Summary for CID 2164816, 1-(3-Chlorophenyl)-3-[(4-fluorophenyl)methyl]urea. Computed Chemical and Physical Properties. National Center for Biotechnology Information (2025). View Source